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Compound of Interest

Compound Name: Benzofuranylpropylaminopentane

Cat. No.: B13394042

Initial Studies on FPFS-1169: A Technical
Overview

Developmental Code Name: FPFS-1169

Synonyms: R-(-)-BPAP, BPAP-cpd, R-FPFS-1169

Chemical Name: (R)-1-(benzofuran-2-yl)-N-propylpentan-2-amine hydrochloride
Originator: Fujimoto Pharmaceutical Corporation

FPFS-1169 is a novel drug candidate with potential therapeutic applications in
neurodegenerative disorders, such as Parkinson's disease, and nervous system diseases.[1][2]
It is characterized as a proto-oncogene protein c-bcl-2 stimulant and a catecholaminergic and
serotonergic enhancer.[2] Preclinical studies have illuminated its dual mechanism of action,
which involves the modulation of neurotrophic factor expression and the inhibition of apoptotic
pathways. This technical guide synthesizes the initial findings on FPFS-1169, presenting
available data, experimental methodologies, and the core signaling pathways involved.

Quantitative Data Summary

The following tables summarize the key quantitative and qualitative findings from initial
preclinical studies on FPFS-1169 (R-(-)-BPAP). Due to the limited availability of full-text articles,
some data is presented qualitatively based on the conclusions of the published abstracts.
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Table 1: Effects of R-(-)-BPAP on Neurotrophin and Receptor Expression

Parameter
Treatment Model System Outcome Reference
Measured
Rat - N
] Significantly Hirami C, et al.,
BDNF mRNA R-(-)-BPAP mesencephalic )
) increased 2005
slice cultures
Rat N Lo
] ] Significantly Hirami C, et al.,
BDNF Protein R-(-)-BPAP mesencephalic ]
) increased 2005
slice cultures
Rat i —
] No significant Hirami C, et al.,
NT-3 mRNA R-(-)-BPAP mesencephalic
) effect 2005
slice cultures
Rat — .
) Significantly Hirami C, et al.,
trkB mRNA R-(-)-BPAP mesencephalic )
) increased 2005
slice cultures
Rat — I
] No significant Hirami C, et al.,
p75NTR mRNA R-(-)-BPAP mesencephalic

slice cultures

effect

2005

Table 2: Neuroprotective Effects of R-(-)-BPAP against Neurotoxin-Induced Apoptosis

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13394042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter
Treatment Model System Outcome Reference
Measured
N Human
) ) dopaminergic Prevention of Maruyama W, et
Apoptosis methyl(R)salsolin ]
neuroblastoma apoptosis al., 2004
ol + R-(-)-BPAP
SH-SY5Y cells
Human
Mitochondrial N- ) )
) dopaminergic o Maruyama W, et
Membrane methyl(R)salsolin Stabilization
_ neuroblastoma al., 2004
Potential ol + R-(-)-BPAP
SH-SY5Y cells
Human
Bcl-2 Protein dopaminergic ) Maruyama W, et
R-(-)-BPAP Induction
Levels neuroblastoma al., 2004
SH-SY5Y cells

Experimental Protocols
The methodologies outlined below are based on the descriptions provided in the abstracts of
the cited preclinical studies.

1. Evaluation of Neurotrophin and Receptor Expression

» Model System: Rat mesencephalic slice cultures were utilized to simulate the brain
environment in vitro.

o Treatment: Slices were treated with R-(-)-BPAP for 48 hours. The specific concentration of R-
(-)-BPAP used was not detailed in the abstract.

« MRNA Analysis: The levels of mRNA for Brain-Derived Neurotrophic Factor (BDNF),
Neurotrophin-3 (NT-3), and their receptors (trkB and p75NTR) were quantified using reverse
transcription-polymerase chain reaction (RT-PCR).

o Protein Analysis: The protein levels of BDNF were measured by enzyme-linked
immunosorbent assay (ELISA).
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2. Assessment of Neuroprotective Function

¢ Cell Line: Human dopaminergic neuroblastoma SH-SY5Y cells, a common model for
studying dopaminergic neurons, were used.

 Induction of Apoptosis: The endogenous dopaminergic neurotoxin, N-methyl(R)salsolinol
(NM(R)Sal), was used to induce apoptosis in the SH-SY5Y cells.

o Treatment: Cells were co-treated with NM(R)Sal and R-(-)-BPAP to assess the latter's
neuroprotective effects.

e Mechanism of Action Studies:

o Mitochondrial Membrane Potential: The stability of the mitochondrial membrane potential
was assessed, likely through the use of fluorescent dyes that are sensitive to changes in
membrane potential.

o Bcl-2 Induction: The levels of the anti-apoptotic protein Bcl-2 were measured to determine
if R-(-)-BPAP upregulates its expression. The specific method for this measurement (e.g.,
Western blot) was not specified in the abstract.

Mandatory Visualization

The following diagrams illustrate the proposed signaling pathways through which FPFS-1169
exerts its effects, based on the initial studies.
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Caption: Proposed BDNF/TrkB signaling pathway activated by FPFS-1169.

Cytosol
Activates
Apoptosome > :a_spa_se Executes P—
Formation ctivation
Induces
Expression
FPFS-1160 bbbttt
(R-(-)-BPAP))
1
1
|
1 e
! Initiates
!
Inhibits :
1
1
1
1
i
Stabilizes !
1
1
Cellular Stress ! Mitochondrion
\J

Neurotoxin Activates orms_pores in Releases
(e.9., NM(R)Sal) — s »| Miochondrial f--=-----~
Membrane

Click to download full resolution via product page

Caption: Anti-apoptotic action of FPFS-1169 via the Bcl-2 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Anetwork map of BDNF/TRKB and BDNF/p75NTR signaling system - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Initial studies on FPFS-1169 developmental code
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13394042#initial-studies-on-fpfs-1169-
developmental-code-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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